Cyclodecanamine
Description
Cyclodecanamine (CAS 2567-87-5) is a cyclic aliphatic amine with the molecular formula C₁₀H₂₁N and a molecular weight of 155.28 g/mol . It is characterized by a ten-membered carbon ring with an amine (-NH₂) substituent, as described by its SMILES notation (C1CCCCC(CCCC1)N) and InChIKey (TXGVDTJWMZUNMP-UHFFFAOYSA-N) . Key physicochemical properties include a density of 0.839 g/cm³, melting point of 31–32°C, and a boiling point of 100–130°C under reduced pressure (12 Torr) . This compound is utilized in organic synthesis and pharmaceutical intermediates, with its hydrochloride form (CAS 33024-60-1) commercially available at high purity (≥99%) .
Properties
CAS No. |
2567-87-5 |
|---|---|
Molecular Formula |
C10H21N |
Molecular Weight |
155.28 g/mol |
IUPAC Name |
cyclodecanamine |
InChI |
InChI=1S/C10H21N/c11-10-8-6-4-2-1-3-5-7-9-10/h10H,1-9,11H2 |
InChI Key |
TXGVDTJWMZUNMP-UHFFFAOYSA-N |
Canonical SMILES |
C1CCCCC(CCCC1)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Comparison with Similar Compounds
Cyclic Amines
- Cyclopentanamine Hydrochloride (CAS 1235440-39-7): A five-membered cyclic amine with a methoxyethyl substituent.
- 1-Dodecanamine (CAS 124-22-1): A linear primary amine (C₁₂H₂₇N) with a 12-carbon chain. Unlike Cyclodecanamine, its linear structure enhances hydrophobicity and surfactant properties, making it suitable for polymer additives .
Aromatic and Branched Amines
- Its rigid framework limits conformational flexibility, contrasting with this compound’s ring mobility .
Physicochemical Properties Comparison
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